Cas no 1806807-18-0 (6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806807-18-0
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4854284
• Update Time: 2025-06-10

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-3-1-5(11)12-4(2-13)6(3)7(9)10/h1-2,7H,(H2,11,12)
• InChI Key： GXIJQANUQJGKHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806807-18-0)

6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1806807-18-0, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its versatile biological activities and synthetic potential. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl moiety, and an aldehyde functionality, makes this molecule a valuable building block for the development of novel bioactive agents.

The significance of this compound in modern chemical biology cannot be overstated. Pyridine derivatives have been extensively studied for their roles as pharmacophores in various therapeutic categories, such as antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde contributes to its unique chemical properties, which are exploited in medicinal chemistry to enhance binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been a surge in research focused on fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding interactions with biological targets. The difluoromethyl group in this molecule is particularly noteworthy, as it has been shown to enhance the pharmacokinetic profiles of drug candidates. This modification often leads to increased bioavailability and reduced susceptibility to enzymatic degradation, making it an attractive feature for drug design.

The aldehyde functionality at the 2-position of the pyridine ring provides a reactive site for further derivatization through condensation reactions with various nucleophiles. This reactivity is leveraged in the synthesis of more complex molecules, such as peptidomimetics and small-molecule inhibitors. The combination of these reactive sites makes 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde a cornerstone in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the structural features of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde can be optimized to improve interactions with biological targets. For instance, the chloro substituent at the 4-position can modulate electronic properties and hydrophobicity, while the amino group can form hydrogen bonds with polar residues in proteins. These insights are guiding experimental efforts to develop more effective drug candidates.

The agrochemical industry has also recognized the value of pyridine derivatives like 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde. Fluorinated pyridines are known for their efficacy as intermediates in the synthesis of herbicides and pesticides. The unique combination of functional groups in this compound allows for the development of agrochemicals with improved potency and selectivity, reducing environmental impact while maintaining high efficacy against pests.

One particularly exciting area of research involves the use of 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde in the development of next-generation antibiotics. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents. Pyridine-based compounds have shown promise in this regard due to their ability to disrupt essential bacterial processes. The specific modifications present in this molecule make it a compelling candidate for further investigation as an antimicrobial agent.

In conclusion, 6-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806807-18-0) represents a significant advancement in synthetic chemistry and medicinal biology. Its unique structural features and reactivity make it an invaluable intermediate for the development of pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance is only expected to grow.